Cas no 1301714-23-7 (N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride)

• Product Name: N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride
• CAS No: 1301714-23-7
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• CID: 1229150
• PubChem ID: 66570531
• Update Time: 2025-06-15

N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(trifluoromethyl)cyclopropan-1-amine,hydrochloride
• hydrochloride
• N-methyl-1-(trifluoromethyl)cyclopropan-1-amine
• EN300-395376
• AT12866
• Z1222423694
• 1301714-23-7
• N-METHYL-1-(TRIFLUOROMETHYL)CYCLOPROPAN-1-AMINE HCL
• N-Methyl-1-(trifluoromethyl)cyclopropanamine hydrochloride
• DTXSID70735251
• N-Methyl-1-(trifluoromethyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride
• 1-(Trifluoromethyl)-N-methylcyclopropylamine hydrochloride
• AKOS027253038
• N-METHYL-1-(TRIFLUOROMETHYL)CYCLOPROPAN-1-AMINE HYDROCHLORIDE
• BCC71423

• MDL： MFCD18837771
• Inchi： 1S/C5H8F3N.ClH/c1-9-4(2-3-4)5(6,7)8;/h9H,2-3H2,1H3;1H
• InChI Key： JBNWRYCNTHVWED-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC1)NC)(F)F

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride

Professional Introduction to N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride (CAS No: 1301714-23-7)

N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride, a compound with the chemical formula C₆H₉ClF₃N₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1301714-23-7, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropane ring and a trifluoromethyl group makes it an intriguing candidate for further research and development.

The N-methyl-1-(trifluoromethyl)cyclopropan-1-amine moiety is particularly noteworthy for its potential in modulating biological pathways. The cyclopropane ring, known for its strained three-membered structure, often enhances the metabolic stability and bioavailability of pharmaceutical compounds. Meanwhile, the trifluoromethyl group is a common pharmacophore that influences the electronic properties and binding affinity of molecules, making it valuable in drug design.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its pharmacokinetic properties. This formulation is particularly advantageous for pharmaceutical applications where solubility and stability are critical factors. The hydrochloride salt ensures that the active compound remains stable during storage and administration, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride with various biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes. For instance, its structural motif has been hypothesized to interact with enzymes involved in inflammation and pain pathways, offering potential benefits in the treatment of chronic inflammatory conditions.

In addition to its pharmacological potential, N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride has shown promise in preclinical studies as a scaffold for developing novel drug candidates. The combination of the cyclopropane ring and the trifluoromethyl group provides a unique chemical profile that may facilitate the design of molecules with improved efficacy and reduced side effects. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex pharmaceutical agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The hydrochloride salt form has been found to enhance the compound's stability under various conditions, including exposure to light and moisture. This stability is crucial for ensuring the integrity of pharmaceutical products throughout their shelf life. Furthermore, the solubility profile of this salt allows for easy formulation into different dosage forms, such as tablets and injectables, which can be tailored to meet specific therapeutic needs.

Current research efforts are focused on optimizing the synthetic routes to N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride to improve yield and reduce costs. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high standards of purity and efficacy. Such initiatives align with global trends toward sustainable pharmaceutical manufacturing practices.

The biological activity of this compound is being thoroughly investigated through both in vitro and in vivo studies. Initial findings suggest that it may possess properties relevant to neurological disorders, cancer therapy, and antimicrobial applications. These preliminary results warrant further exploration to fully elucidate its therapeutic potential.

The role of computational methods in understanding the behavior of N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at a molecular level. These computational approaches complement experimental studies by offering predictive models that can guide drug design efforts.

In conclusion, N-methyl-1-(trifluoromethyl)cyclopropan-1-amine;hydrochloride (CAS No: 1301714-23-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future therapeutic strategies across multiple disease areas.